Cas no 453565-65-6 (3-fluoro-5-(1H-imidazol-1-yl)-Benzoic acid)

3-fluoro-5-(1H-imidazol-1-yl)-Benzoic acid structure
453565-65-6 structure
Product Name:3-fluoro-5-(1H-imidazol-1-yl)-Benzoic acid
CAS No:453565-65-6
MF:C10H7FN2O2
MW:206.173185586929
CID:1112619
PubChem ID:21942490
Update Time:2025-04-20

3-fluoro-5-(1H-imidazol-1-yl)-Benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-5-(1H-imidazol-1-yl)-Benzoic acid
    • CIVZCXSFZSUDFJ-UHFFFAOYSA-N
    • DTXSID301273136
    • 453565-65-6
    • 3-Fluoro-5-(1H-imidazol-1-yl)benzoic Acid
    • SCHEMBL5223331
    • Inchi: 1S/C10H7FN2O2/c11-8-3-7(10(14)15)4-9(5-8)13-2-1-12-6-13/h1-6H,(H,14,15)
    • InChI Key: CIVZCXSFZSUDFJ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)O)C=C(C=1)N1C=NC=C1

Computed Properties

  • Exact Mass: 206.04915563g/mol
  • Monoisotopic Mass: 206.04915563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.1Ų
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